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Compound of Interest

Compound Name: 1,16-Hexadecanediol

Cat. No.: B1329467 Get Quote

Essential Safety and Handling Guide for 1,16-
Hexadecanediol
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 1,16-Hexadecanediol (CAS No. 7735-42-4) in a laboratory setting.

Adherence to these procedures is critical for ensuring the safety of researchers, scientists, and

drug development professionals.

Hazard Identification and Safety Summary
1,16-Hexadecanediol is a combustible, solid, crystalline powder that is classified as a skin

irritant.[1][2][3] While it has low toxicity, appropriate personal protective equipment (PPE) and

handling procedures are necessary to minimize exposure and ensure a safe working

environment.[4] The primary hazards are skin irritation and inhalation of dust particles.

Hazard Classification:

GHS Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning

Hazard Statement: H315 - Causes skin irritation
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Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling

1,16-Hexadecanediol. This selection is based on the potential for skin contact and dust

inhalation.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

providing protection against

incidental contact.

Eye Protection
Safety glasses with side

shields

Must meet ANSI Z87.1 or

equivalent standards to protect

against dust particles.

Body Protection Laboratory coat
To protect skin and clothing

from dust and potential spills.

Respiratory Protection Dust mask (N95 or equivalent)

Required when handling the

powder outside of a chemical

fume hood to prevent

inhalation of dust particles.

Foot Protection Closed-toe shoes

Mandatory for all laboratory

work to protect against spills

and falling objects.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of 1,16-Hexadecanediol, from

preparation to the conclusion of the experimental work.

Workflow for Handling 1,16-Hexadecanediol
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Preparation

Handling

Cleanup & Disposal

1. Don PPE

2. Prepare well-ventilated work area

3. Review Safety Data Sheet (SDS)

4. Weigh solid in fume hood or ventilated enclosure

5. Transfer powder carefully to avoid dust

6. Dissolve in appropriate solvent

7. Decontaminate work surfaces

8. Segregate and label waste

9. Doff and dispose of PPE

10. Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,16-Hexadecanediol.
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Procedural Steps:

Preparation:

Put on all required personal protective equipment as outlined in the table above.

Ensure the work area, preferably a chemical fume hood or a space with local exhaust

ventilation, is clean and uncluttered.

Have the Safety Data Sheet (SDS) for 1,16-Hexadecanediol readily available for

reference.

Handling:

When weighing the solid, perform the task in a chemical fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Use a spatula to carefully transfer the powder, avoiding actions that could create airborne

dust.

If making a solution, add the solid to the solvent slowly to prevent splashing.

Storage:

Store 1,16-Hexadecanediol in a tightly closed container in a cool, dry, and well-ventilated

area.

Keep it away from strong oxidizing agents.

Disposal Plan
1,16-Hexadecanediol is not classified as a hazardous substance for transportation. However,

all chemical waste must be disposed of responsibly and in accordance with local, state, and

federal regulations.

Solid Waste:

Collect excess solid 1,16-Hexadecanediol in a clearly labeled, sealed container.
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This container can typically be disposed of as non-hazardous solid chemical waste. Do not

place it in general laboratory trash cans that are handled by custodial staff.

Follow your institution's specific guidelines for the disposal of non-hazardous solid

chemicals.

Contaminated Materials:

Disposable items such as gloves, weigh boats, and paper towels that are contaminated

with 1,16-Hexadecanediol should be placed in a sealed bag or container.

Dispose of this container according to your institution's chemical waste procedures.

Empty Containers:

Ensure the container is empty of any residual powder.

Deface the label to indicate that the container is empty.

The empty container can then typically be disposed of in the regular trash or recycling,

depending on institutional policy.

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol provides a practical example of handling 1,16-Hexadecanediol to prepare a

stock solution for use in cell culture experiments, where it has been used to activate the Mps1

MAP kinase pathway.

Materials:

1,16-Hexadecanediol (MW: 258.44 g/mol )

Dimethyl sulfoxide (DMSO)

50 mL conical tube

Spatula
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Analytical balance

Vortex mixer

Sterile microcentrifuge tubes

Procedure:

Preparation:

Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.

Perform all weighing and initial dissolution steps within a chemical fume hood.

Weighing:

Place a weigh boat on the analytical balance and tare it.

Carefully weigh out 258.44 mg of 1,16-Hexadecanediol and record the exact weight.

Dissolution:

Transfer the weighed powder into a 50 mL conical tube.

Add 10 mL of DMSO to the conical tube.

Cap the tube tightly and vortex until the solid is completely dissolved. This will result in a

100 mM stock solution. Gentle warming in a water bath may be necessary to facilitate

dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Label each aliquot clearly with the chemical name, concentration, date, and your initials.

Store the aliquots at -20°C for long-term use.
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Cleanup:

Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) to

decontaminate the surfaces.

Dispose of all contaminated disposable materials as outlined in the Disposal Plan.

Remove your PPE and wash your hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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